N-(2-amino-2-oxoethyl)-[2-[[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl]oxy-N-[hydroxy-[methyl(12-methyltridecyl)amino]oxyphosphoryl]phosphonamidic acid
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Overview
Description
N-(2-amino-2-oxoethyl)-[2-[[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl]oxy-N-[hydroxy-[methyl(12-methyltridecyl)amino]oxyphosphoryl]phosphonamidic acid is a natural product found in Streptomyces with data available.
Scientific Research Applications
Synthesis and Chemical Analysis
Research has demonstrated the synthesis of various analogs and derivatives related to the compound . For instance, Hřebabecký and Holý (1999) explored the synthesis of racemic dimethyl hydroxy derivatives with pyrimidinyl groups, which are structurally similar to the compound (Hřebabecký & Holý, 1999). Similarly, Valiyev et al. (2010) discussed the synthesis of novel dinucleotide analogs, indicating the compound's relevance in nucleotide chemistry (Valiyev, Abbasov, Liu, & Tsai, 2010).
Biological Interactions and Studies
Methylglyoxal, a component closely related to the compound , is known for its role in modifying amino acids in proteins and has implications in diabetes and neurodegenerative diseases. This suggests potential research applications of the compound in studying these conditions (Nemet, Varga-Defterdarović, & Turk, 2006). Furthermore, Vrbovská et al. (2006) synthesized bis-phosphonates of acyclic nucleosides, which share a structural resemblance, indicating the compound's relevance in antiviral and cytostatic activity studies (Vrbovská, Holý, Pohl, & Masojídková, 2006).
Photophysical Properties and Drug Development
The compound's relevance extends to studies involving fluorescent labeling and binding interactions. Meng et al. (2012) synthesized p-hydroxycinnamic acid amides with pyrimidinyl groups and investigated their fluorescence binding, which could be a relevant aspect for the compound (Meng, Zhu, Zhao, Yu, & Lin, 2012). Similarly, Emmrich et al. (2010) synthesized a fluorescent-labeled ATP analog, indicating the potential for using such compounds in biological imaging and studying enzyme interactions (Emmrich, El-Tayeb, Taha, Seifert, Müller, & Link, 2010).
properties
Product Name |
N-(2-amino-2-oxoethyl)-[2-[[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl]oxy-N-[hydroxy-[methyl(12-methyltridecyl)amino]oxyphosphoryl]phosphonamidic acid |
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Molecular Formula |
C32H57N5O16P2 |
Molecular Weight |
829.8 g/mol |
IUPAC Name |
N-(2-amino-2-oxoethyl)-[2-[[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl]oxy-N-[hydroxy-[methyl(12-methyltridecyl)amino]oxyphosphoryl]phosphonamidic acid |
InChI |
InChI=1S/C32H57N5O16P2/c1-20(2)13-11-9-7-5-4-6-8-10-12-15-35(3)53-55(48,49)37(17-23(33)39)54(46,47)52-30-27(43)25(41)21(18-38)29(30)50-19-22-26(42)28(44)31(51-22)36-16-14-24(40)34-32(36)45/h14,16,20,22,25-28,30-31,38,41-44H,4-13,15,17-19H2,1-3H3,(H2,33,39)(H,46,47)(H,48,49)(H,34,40,45) |
InChI Key |
MTKDUTOCKQTOED-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCCCCCCCCCCN(C)OP(=O)(N(CC(=O)N)P(=O)(O)OC1C(C(C(=C1OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)CO)O)O)O |
synonyms |
EM 2487 EM-2487 EM2487 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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